Cas no 731845-39-9 ((4'-Fluoro-3-nitrobiphenyl-4-yl)amine)
731845-39-9 structure
Product Name:(4'-Fluoro-3-nitrobiphenyl-4-yl)amine
CAS No:731845-39-9
MF:C12H9FN2O2
MW:232.210466146469
CID:840297
Update Time:2024-03-06
(4'-Fluoro-3-nitrobiphenyl-4-yl)amine Chemical and Physical Properties
Names and Identifiers
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- 2-硝基-4-(4-氟苯基)苯胺
- (4'-fluoro-3-nitrobiphenyl-4-yl)amine
- 4'-Fluoro-3-nitro-[1,1'-biphenyl]-4-amine
- (4'-Fluoro-3-nitrobiphenyl-4-yl)amine
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- Inchi: 1S/C12H9FN2O2/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(7-9)15(16)17/h1-7H,14H2
- InChI Key: DODICBJLGSCZSA-UHFFFAOYSA-N
- SMILES: NC1=CC=C(C2=CC=C(F)C=C2)C=C1[N+]([O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 274
- XLogP3: 3.5
- Topological Polar Surface Area: 71.8
(4'-Fluoro-3-nitrobiphenyl-4-yl)amine Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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